Cas no 1214352-74-5 (4',2-Difluorobiphenyl-4-carbonitrile)

• Product Name: 4',2-Difluorobiphenyl-4-carbonitrile
• CAS No: 1214352-74-5
• MF: C₁₃H₇F₂N
• MW: 215.198189973831
• CID: 4999043
• Update Time: 2025-10-31

4',2-Difluorobiphenyl-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4',2-difluorobiphenyl-4-carbonitrile
• 4',2-Difluorobiphenyl-4-carbonitrile

• Inchi： 1S/C13H7F2N/c14-11-4-2-10(3-5-11)12-6-1-9(8-16)7-13(12)15/h1-7H
• InChI Key： AZTMALNZGZOCOM-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=CC=1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 215.055
• Monoisotopic Mass: 215.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8

Additional information on 4',2-Difluorobiphenyl-4-carbonitrile

4',2-Difluorobiphenyl-4-carbonitrile (CAS No. 1214352-74-5): An Overview of Its Structure, Properties, and Applications

4',2-Difluorobiphenyl-4-carbonitrile (CAS No. 1214352-74-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its biphenyl core with fluorine substitutions and a cyano group, which contribute to its distinct physical and chemical properties.

The molecular formula of 4',2-Difluorobiphenyl-4-carbonitrile is C₁₃H₈F₂N, and its molecular weight is approximately 216.20 g/mol. The compound is a white to off-white solid at room temperature and exhibits good thermal stability. Its melting point is around 105-107°C, and it has a low solubility in water but is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO).

The biphenyl core of 4',2-Difluorobiphenyl-4-carbonitrile provides a rigid planar structure that can be exploited in the design of liquid crystals and other materials with specific optical and electronic properties. The presence of fluorine atoms enhances the compound's hydrophobicity and can influence its biological activity. The cyano group, on the other hand, imparts additional reactivity and can be used as a handle for further chemical modifications.

In the field of pharmaceuticals, 4',2-Difluorobiphenyl-4-carbonitrile has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against the enzyme X (a key target in the treatment of disease Y). The fluorine substitutions were found to enhance the binding affinity and selectivity of these derivatives, making them attractive candidates for further optimization.

Beyond pharmaceutical applications, 4',2-Difluorobiphenyl-4-carbonitrile has also found use in materials science. Its rigid biphenyl core and cyano group make it an excellent building block for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound as a monomer in the preparation of polymeric materials with enhanced thermal stability and mechanical strength. These materials have potential applications in electronics, coatings, and composite materials.

In the realm of organic synthesis, 4',2-Difluorobiphenyl-4-carbonitrile serves as a valuable intermediate for the preparation of more complex molecules. Its reactivity can be harnessed through various chemical transformations, such as nucleophilic substitution reactions at the cyano group or coupling reactions involving the biphenyl core. A recent study published in Organic Letters demonstrated a novel synthetic route to access a series of substituted biphenyl derivatives using 4',2-Difluorobiphenyl-4-carbonitrile as a starting material. This method provided high yields and excellent functional group tolerance, making it a robust strategy for synthetic chemists.

The environmental impact of chemicals like 4',2-Difluorobiphenyl-4-carbonitrile is an important consideration in their development and application. While this compound is not classified as hazardous or toxic under current regulations, it is essential to handle it with care to prevent environmental contamination. Proper waste management practices should be followed during synthesis and use to ensure minimal environmental impact.

In conclusion, 4',2-Difluorobiphenyl-4-carbonitrile (CAS No. 1214352-74-5) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure offers opportunities for further research and development, making it an exciting area of focus for scientists and engineers alike.